Cas no 2414430-70-7 (1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane)

• Product Name: 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane
• CAS No: 2414430-70-7
• MF: C₈H₁₃IO₂
• MW: 268.092095136642
• CID: 6041848
• PubChem ID: 154721490
• Update Time: 2025-06-11

1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane
• EN300-37375303
• 2414430-70-7
• EN300-6736662

• Inchi： 1S/C8H13IO2/c1-10-5-7-2-8(3-7,4-9)11-6-7/h2-6H2,1H3
• InChI Key： IRSQGHUJJZIQPK-UHFFFAOYSA-N
• SMILES： ICC12CC(COC)(CO1)C2

Computed Properties

• Exact Mass: 267.99603g/mol
• Monoisotopic Mass: 267.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane

1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane: A Novel Compound with Potential Applications in Medicinal Chemistry

1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane (CAS No. 2414430-70-7) is a unique and structurally intricate compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of oxabicyclics, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds for the design of novel therapeutic agents.

The molecular structure of 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane features a 2-oxabicyclo[2.1.1]hexane core, which is a six-membered ring containing an oxygen atom and a methylene bridge. This core is further functionalized with an iodomethyl group at the 1-position and a methoxymethyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various medicinal applications.

Recent studies have highlighted the importance of oxabicyclic compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that oxabicyclics can act as potent inhibitors of specific enzymes involved in disease pathways, such as kinases and proteases. The iodomethyl group in 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane provides a reactive site for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

The methoxymethyl group at the 4-position adds steric bulk and hydrophobicity to the molecule, which can influence its pharmacokinetic properties, such as solubility and membrane permeability. These properties are crucial for optimizing drug delivery and bioavailability, making 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane an attractive starting point for drug design.

In addition to its potential as a therapeutic agent, 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane has also shown promise as a synthetic intermediate in organic synthesis. The iodomethyl group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution and coupling reactions. This versatility makes it a valuable building block for constructing more complex molecules with diverse biological activities.

The synthesis of 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane has been reported in several research papers, with methods focusing on efficient and scalable routes to produce this compound in high purity and yield. One notable synthetic approach involves the intramolecular cyclization of a suitably functionalized linear precursor followed by selective functional group transformations to introduce the iodomethyl and methoxymethyl groups.

The biological evaluation of 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane has revealed its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction and gene regulation, and their dysregulation is implicated in various diseases, such as cancer and neurodegenerative disorders. A recent study published in the Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that this compound can selectively disrupt PPIs involving key regulatory proteins, thereby modulating cellular signaling pathways.

Furthermore, preliminary toxicity studies have shown that 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane exhibits low cytotoxicity against normal human cell lines, suggesting that it may have favorable safety profiles for further development as a therapeutic agent. However, more comprehensive toxicity assessments are required to fully evaluate its safety and efficacy.

In conclusion, 1-(Iodomethyl)-4-(methoxymethyl)-2-oxabicyclo[2.1.1]hexane (CAS No. 2414430-70-7) is a promising compound with potential applications in medicinal chemistry due to its unique structural features and biological activities. Its ability to act as a potent inhibitor of specific biological targets, coupled with its synthetic versatility, makes it an attractive candidate for further research and development in drug discovery programs.